Cas no 16633-50-4 (4-fluoro-2,6-dimethylbenzoic acid)

• Product Name: 4-fluoro-2,6-dimethylbenzoic acid
• CAS No: 16633-50-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD06208279
• CID: 820594
• PubChem ID: 8167074
• Update Time: 2025-04-19

4-fluoro-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-fluorobenzoic acid
• 4-Fluoro-2,6-dimethylbenzoic acid
• BENZOIC ACID,4-FLUORO-2,6-DIMETHYL
• 2-Carboxy-5-fluoro-m-xylene
• 4-Fluor-2,6-dimethyl-benzoesaeure
• AC1P1XOY
• AE-562
• CTK7I6166
• PubChem4955
• SureCN421459
• RARECHEM AL BO 1056
• 2,6-Dimethyl-4-fluorobenzoicacid97%
• FS-2681
• SCHEMBL421459
• AKOS006344016
• CS-0110464
• Z1201623400
• MFCD06208279
• DB-010914
• 2 pound not6-Dimethyl-4-fluorobenzoic acid
• 16633-50-4
• 2,6-dimethyl-4-fluorobenzoicacid
• SY042816
• 4-Fluoro-2,6-dimethyl-benzoic acid
• AE-562/43286943
• 4-Fluoro-2,6-dimethyl benzoic acid
• CL8014
• EN300-90232
• DTXSID80429093
• Benzoic acid, 4-fluoro-2,6-dimethyl-
• 4-fluoro-2,6-dimethylbenzoic acid

• MDL： MFCD06208279
• Inchi： 1S/C9H9FO2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： PQYFAAZGSGZNGG-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 168.05867
• Monoisotopic Mass: 168.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.212
• Melting Point: No data available
• Boiling Point: 278.4±35.0 °C at 760 mmHg
• Flash Point: 122.1±25.9 °C
• Refractive Index: 1.53
• PSA: 37.3
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-fluoro-2,6-dimethylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives